Cas no 2680533-17-7 (Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate)

• Product Name: Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate
• CAS No: 2680533-17-7
• MF: C₅H₅KN₂O₃S
• MW: 212.268100500107
• MDL: MFCD34183246
• CID: 5645846
• PubChem ID: 165908505
• Update Time: 2025-06-15

Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate
• EN300-28249903
• 2680533-17-7
• Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate

• MDL： MFCD34183246
• Inchi： 1S/C5H6N2O3S.K/c1-10-2-3-6-4(5(8)9)11-7-3;/h2H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key： XIDBQVJQNDUMAW-UHFFFAOYSA-M
• SMILES： [K+].S1C(C(=O)[O-])=NC(COC)=N1

Computed Properties

• Exact Mass: 211.96579468g/mol
• Monoisotopic Mass: 211.96579468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Additional information on Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate

Research Brief on Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate (CAS: 2680533-17-7)

Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate (CAS: 2680533-17-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of a methoxymethyl group and a carboxylate moiety, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and characterization of Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate, aiming to elucidate its potential applications in medicinal chemistry. The compound's synthesis typically involves the reaction of 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylic acid with potassium hydroxide, yielding the corresponding potassium salt. This salt form enhances the compound's solubility and stability, which are critical factors for its use in biological assays and pharmaceutical formulations.

In vitro studies have demonstrated that Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate exhibits significant inhibitory activity against a range of bacterial and fungal pathogens. The compound's mechanism of action appears to involve interference with microbial cell wall synthesis and disruption of essential enzymatic pathways. These findings suggest its potential as a lead compound for the development of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Beyond its antimicrobial properties, preliminary research has also explored the compound's anticancer potential. Studies using human cancer cell lines have shown that Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate can induce apoptosis and inhibit cell proliferation, possibly through the modulation of key signaling pathways involved in tumor growth and survival. These results highlight the compound's versatility and warrant further investigation into its therapeutic applications.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are directed toward structural modifications to improve its bioavailability and reduce potential toxicity. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models, a critical step before advancing to clinical trials.

In conclusion, Potassium 3-(methoxymethyl)-1,2,4-thiadiazole-5-carboxylate represents a promising scaffold in the search for new bioactive molecules. Its broad-spectrum antimicrobial and potential anticancer activities make it a valuable candidate for further development. Continued research into its mechanism of action and optimization of its chemical properties will be essential to unlocking its full therapeutic potential.